Cas no 52317-30-3 (Ethyl 3-amino-4-methyl-5-(methylsulfonyl)benzoate)

• Product Name: Ethyl 3-amino-4-methyl-5-(methylsulfonyl)benzoate
• CAS No: 52317-30-3
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 1039921
• PubChem ID: 70700797
• Update Time: 2025-10-23

Ethyl 3-amino-4-methyl-5-(methylsulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-methyl-5-(methylsulfonyl)benzoate
• ethyl 3-amino-4-methyl-5-methylsulfonylbenzoate
• AK-80889
• ANW-67983
• CTK8C2198
• KB-252903
• DTXSID50743591
• DB-342954
• 52317-30-3
• Ethyl3-amino-4-methyl-5-(methylsulfonyl)benzoate
• Ethyl 3-amino-5-(methanesulfonyl)-4-methylbenzoate

• Inchi： 1S/C11H15NO4S/c1-4-16-11(13)8-5-9(12)7(2)10(6-8)17(3,14)15/h5-6H,4,12H2,1-3H3
• InChI Key： GDDMNYLCICFNRP-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(=O)OCC)C=C(C=1C)N)(=O)=O

Computed Properties

• Exact Mass: 257.07217913g/mol
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 94.8Ų

Additional information on Ethyl 3-amino-4-methyl-5-(methylsulfonyl)benzoate

Ethyl 3-amino-4-methyl-5-(methylsulfonyl)benzoate: A Comprehensive Overview

Ethyl 3-amino-4-methyl-5-(methylsulfonyl)benzoate, with the CAS number 52317-30-3, is a compound of significant interest in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an ethyl ester group with a substituted benzoic acid moiety. The presence of the methylsulfonyl group at the 5-position of the benzene ring imparts distinctive chemical properties, making it a valuable molecule for research and development.

Recent studies have highlighted the potential of Ethyl 3-amino-4-methyl-5-(methylsulfonyl)benzoate in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The methylsulfonyl group is known to enhance bioavailability and stability, which are critical factors in pharmaceutical applications. Researchers have also explored its role as a precursor in the synthesis of more complex molecules, leveraging its reactivity to create novel compounds with enhanced therapeutic profiles.

In the realm of agrochemicals, this compound has shown promise as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism makes it a candidate for developing eco-friendly agricultural solutions. Moreover, the methylsulfonyl group contributes to its lipophilicity, which is advantageous for improving absorption and retention in plant systems.

From a synthetic perspective, Ethyl 3-amino-4-methyl-5-(methylsulfonyl)benzoate can be synthesized through various routes, including nucleophilic aromatic substitution and coupling reactions. The choice of methodology depends on the desired scale of production and the availability of starting materials. Recent advancements in catalytic techniques have further streamlined its synthesis, reducing costs and improving yield.

One of the most intriguing aspects of this compound is its versatility across different industries. In materials science, it has been investigated as a building block for advanced polymers and coatings due to its ability to form stable bonds under mild conditions. Its thermal stability and resistance to degradation make it suitable for high-performance applications.

Looking ahead, ongoing research is focused on optimizing the properties of Ethyl 3-amino-4-methyl-5-(methylsulfonyl)benzoate for specific applications. For instance, efforts are being made to enhance its selectivity as an herbicide while minimizing environmental impact. Additionally, studies are exploring its potential as a drug delivery agent, where its structural features could facilitate targeted drug release mechanisms.

In conclusion, Ethyl 3-amino-4-methyl-5-(methylsulfonyl)benzoate (CAS No: 52317-30-3) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and developers alike. As advancements in synthetic methods and application studies continue to unfold, this compound is poised to play an even more significant role in shaping future innovations.